Cas no 117009-98-0 (1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester)

1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester structure
117009-98-0 structure
Product Name:1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester
CAS No:117009-98-0
MF:C15H23N3O2
MW:277.362023591995
CID:132667
PubChem ID:53482057
Update Time:2025-04-19

1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester
    • Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate
    • 3-(4-Cbz-piperazinyl)propanamine
    • ACMC-20mmyw
    • AG-D-38704
    • CTK4B0099
    • FT-0604300
    • KB-233077
    • PubChem12264
    • 4-(3-Aminopropyl)-1-piperazinecarboxylic acid phenylmethyl ester
    • 117009-98-0
    • ETHYL2-PYRIDINEGLYOXYLATE
    • AKOS015908560
    • DTXSID80703860
    • Inchi: 1S/C15H23N3O2/c16-7-4-8-17-9-11-18(12-10-17)15(19)20-13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13,16H2
    • InChI Key: BNRXWVARIROIGZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCN(CCCN)CC1)=O

Computed Properties

  • Exact Mass: 277.17919
  • Monoisotopic Mass: 277.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 58.8

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